![molecular formula C18H19N5O3 B2565708 N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenoxyacetamide CAS No. 1004680-50-5](/img/structure/B2565708.png)
N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenoxyacetamide
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Description
N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.382. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Potential
Insecticidal and Antibacterial Activity : The synthesis of pyrimidine linked pyrazole derivatives, closely related to the compound of interest, has shown potential in biological applications. These compounds have been evaluated for their insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms, highlighting their significance in agricultural and medicinal chemistry (Deohate & Palaspagar, 2020).
Anticancer Activity : A study on new pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line. This research indicates the potential of these compounds in developing new anticancer agents (Abdellatif et al., 2014).
Imaging and Diagnostic Applications : The development of selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET) has been a significant application. Compounds within this chemical class, such as DPA-714, are synthesized with a fluorine atom in their structure, enabling their use in in vivo imaging to study neuroinflammation and other brain disorders (Dollé et al., 2008).
Antimicrobial Activity : Research on heterocyclic compounds incorporating the pyrazolo[3,4-d]pyrimidine moiety has demonstrated promising antimicrobial properties. These studies contribute to the search for new antimicrobial agents capable of combating resistant strains of bacteria and fungi (Bondock et al., 2008).
Novel Synthetic Approaches : The exploration of novel synthetic routes for these compounds is also a focus of research. Microwave-assisted synthesis provides a rapid and efficient method for creating derivatives with potential anti-inflammatory, analgesic, and antipyretic activities, showcasing the versatility of these compounds in pharmaceutical development (Antre et al., 2011).
properties
IUPAC Name |
N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3/c1-11-9-15(20-16(24)10-26-14-7-5-4-6-8-14)23(22-11)18-19-13(3)12(2)17(25)21-18/h4-9H,10H2,1-3H3,(H,20,24)(H,19,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODOMRCLLOFYCMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)COC2=CC=CC=C2)C3=NC(=C(C(=O)N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.